Cas no 632292-08-1 (5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 632292-08-1
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• MDL: MFCD03768357
• CID: 3029585
• PubChem ID: 713089
• Update Time: 2025-05-22

5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,4]三唑-3-硫醇,5-(3-氯-4-甲基苯基)-4-甲基-
• 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• MLS000664837
• 3-(3-chloro-4-methylphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• SMR000296298
• cid_713089
• BDBM80220
• HMS2739C11
• 5-(3-chloro-4-methylphenyl)-4-methyl-1,2,4-triazole-3-thiol
• STK663956
• A917571
• 3-(3-chloranyl-4-methyl-phenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• 3-(3-chloro-4-methyl-phenyl)-4-meth
• CHEMBL1530086
• SSFULKQKWCUWBI-UHFFFAOYSA-N
• ALBB-026047
• AKOS001757255
• 4H-[1,2,4]Triazole-3-thiol, 5-(3-chloro-4-methylphenyl)-4-methyl-
• 4H-1,2,4-triazole-3-thiol, 5-(3-chloro-4-methylphenyl)-4-methyl-
• 3-(3-chloro-4-methyl-phenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• H35378
• CS-0326777
• 632292-08-1
• LS-08807
• MFCD03768357

• MDL： MFCD03768357
• Inchi： 1S/C10H10ClN3S/c1-6-3-4-7(5-8(6)11)9-12-13-10(15)14(9)2/h3-5H,1-2H3,(H,13,15)
• InChI Key： SSFULKQKWCUWBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1=NNC(N1C)=S

Computed Properties

• Exact Mass: 239.0283962Da
• Monoisotopic Mass: 239.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7

5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 632292-08-1)

5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, commonly referred to by its CAS number 632292-08-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a thiol group and specific aromatic substituents, making it unique in terms of its chemical properties and reactivity.

The synthesis of 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol involves advanced organic synthesis techniques, often leveraging the principles of click chemistry and transition metal catalysis. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of copper catalysts in the formation of triazole rings, which has significantly improved the efficiency of the synthesis process. These advancements have made it possible to scale up production for industrial applications while maintaining the compound's high quality.

The structural features of this compound play a crucial role in its functionality. The presence of a thiol group (-SH) imparts nucleophilic properties, making it reactive towards electrophilic species. Additionally, the aromatic substituents on the triazole ring contribute to its stability and electronic properties. Recent research has focused on understanding the electronic interactions within the molecule to design more efficient derivatives for specific applications. For example, studies have shown that modifying the substituents on the phenyl ring can significantly alter the compound's solubility and bioavailability, which is critical for pharmaceutical applications.

In terms of applications, 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol has found extensive use in materials science as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties like high surface area and porosity, making them ideal for gas storage and catalysis. Furthermore, this compound has shown potential in drug discovery due to its ability to act as a scaffold for bioactive molecules. Recent studies have demonstrated its effectiveness as an inhibitor in enzyme-catalyzed reactions, highlighting its potential in developing novel therapeutic agents.

The environmental impact and safety profile of this compound are also areas of active research. Scientists are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and develop strategies for safe handling and disposal.

In conclusion, 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 632292-08) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing technological innovations.